Cas no 7310-71-6 (6-Oxabicyclo[3.1.1]heptan-3-ol)

• Product name: 6-Oxabicyclo[3.1.1]heptan-3-ol
• CAS No: 7310-71-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5596989

6-Oxabicyclo[3.1.1]heptan-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.1]heptan-3-ol

• Inchi： 1S/C6H10O2/c7-4-1-5-3-6(2-4)8-5/h4-7H,1-3H2
• InChI Key： SOHBVMOGHHZITH-UHFFFAOYSA-N
• SMILES： C12CC(O1)CC(O)C2

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 244.0±8.0 °C(Predicted)
• pka: 14.62±0.20(Predicted)

Additional information on 6-Oxabicyclo[3.1.1]heptan-3-ol

6-Oxabicyclo[3.1.1]heptan-3-ol: A Comprehensive Overview

The compound 6-Oxabicyclo[3.1.1]heptan-3-ol, also known by its CAS number CAS No. 7310-71-6, is a bicyclic alcohol with a unique chemical structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of bicyclic ethers and is characterized by its rigid, bicyclic framework, which imparts it with distinct physical and chemical properties. The molecule consists of a seven-membered ring system with one oxygen atom in the six-membered ring, making it a member of the oxabicyclo family.

Recent studies have highlighted the potential of 6-Oxabicyclo[3.1.1]heptan-3-ol in various applications, particularly in the fields of materials science and pharmaceuticals. Its rigid structure makes it an ideal candidate for use as a building block in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. Additionally, researchers have explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging its unique stereochemistry to facilitate the construction of complex molecular architectures.

The synthesis of CAS No. 7310-71-6 has been optimized through various methodologies, including ring-opening reactions and intramolecular cyclizations. One notable approach involves the use of epoxide intermediates, which undergo controlled ring-opening reactions to form the desired bicyclic structure. This method has been shown to provide high yields and excellent stereocontrol, making it a preferred route for large-scale production.

In terms of physical properties, 6-Oxabicyclo[3.1.1]heptan-3-ol exhibits a high melting point and excellent thermal stability, attributes that make it suitable for applications in high-temperature environments. Its solubility in various solvents has also been extensively studied, with findings indicating moderate solubility in polar solvents such as water and ethanol, while showing limited solubility in non-polar solvents like hexane and dichloromethane.

The biological activity of this compound has been a subject of intense research, particularly in the context of its potential as a drug candidate. Studies have demonstrated that CAS No. 7310-71-6 exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential application in the development of therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 6-Oxabicyclo[3.1.1]heptan-3-ol. These studies have provided insights into its electronic structure, reactivity, and interaction with biological systems at the molecular level. Such computational approaches are expected to play a pivotal role in guiding future research on this compound.

In conclusion, CAS No. 7310-71-6, or 6-Oxabicyclo[3.1.1]heptan-3-ol, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and chemical properties, positions it as an important molecule for future research and development efforts.